Cas no 2034616-11-8 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide)

• Product Name: N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide
• CAS No: 2034616-11-8
• MF: C₁₇H₁₇N₇OS
• MW: 367.428180456162
• CID: 6279311
• PubChem ID: 91813898
• Update Time: 2025-05-30

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034616-11-8
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide
• 4-methyl-2-pyrrol-1-yl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-1,3-thiazole-5-carboxamide
• 4-methyl-2-(1H-pyrrol-1-yl)-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)-1,3-thiazole-5-carboxamide
• AKOS025315689
• F6445-3718

• Inchi： 1S/C17H17N7OS/c1-12-14(26-17(22-12)23-7-2-3-8-23)15(25)18-6-4-5-13-9-19-16-20-11-21-24(16)10-13/h2-3,7-11H,4-6H2,1H3,(H,18,25)
• InChI Key： YHOVEYMFNGFNLT-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(NCCCC1C=NC2=NC=NN2C=1)=O)N1C=CC=C1

Computed Properties

• Exact Mass: 367.12152936g/mol
• Monoisotopic Mass: 367.12152936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 118Ų

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide: A Comprehensive Overview

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide (CAS No. 2034616-11-8) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique combination of [1,2,4]triazolo[1,5-a]pyrimidine and thiazole moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways.

The molecular structure of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide incorporates several pharmacophoric elements that contribute to its bioactivity. The [1,2,4]triazolo[1,5-a]pyrimidine core is a privileged scaffold in drug design, often associated with antitumor, antiviral, and anti-inflammatory properties. Meanwhile, the thiazole-5-carboxamide moiety enhances the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

Recent studies have explored the structure-activity relationship (SAR) of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide, particularly focusing on its potential as a selective kinase inhibitor. Kinases are crucial regulators of cellular processes, and their dysregulation is implicated in various diseases, making them attractive therapeutic targets. The compound's ability to modulate specific kinase pathways could have implications for treating conditions such as cancer, autoimmune disorders, and neurodegenerative diseases.

From a synthetic chemistry perspective, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide presents interesting challenges and opportunities. The compound's complex structure requires multi-step synthetic routes, often involving Pd-catalyzed cross-coupling reactions and heterocyclic condensation strategies. Researchers are continuously optimizing these synthetic approaches to improve yields and scalability, which is crucial for potential pharmaceutical development.

The physicochemical properties of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide are noteworthy for drug development considerations. The compound exhibits moderate solubility in organic solvents, which is typical for compounds containing both triazolopyrimidine and thiazole rings. Its logP value suggests reasonable membrane permeability, an important factor for bioavailability. These characteristics make it a promising candidate for further preclinical evaluation.

In the context of current research trends, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide aligns with the growing interest in targeted therapies and precision medicine. The compound's potential to selectively inhibit specific kinases without affecting others could lead to therapies with fewer side effects compared to traditional treatments. This is particularly relevant given the increasing focus on personalized medicine approaches in modern healthcare.

The intellectual property landscape surrounding N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide is evolving, with several patents filed for related compounds and their therapeutic applications. Pharmaceutical companies and academic institutions are actively investigating this chemical space, recognizing the value of heterocyclic compounds in addressing unmet medical needs. The compound's unique structure positions it well for potential drug repurposing opportunities as well.

From an analytical chemistry standpoint, characterization of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for confirming the compound's structure, purity, and stability - critical parameters for any potential therapeutic application. Recent advances in analytical instrumentation have significantly improved the ability to study such complex molecules in detail.

The future research directions for N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide are likely to focus on several key areas. These include detailed mechanistic studies to elucidate its mode of action, optimization of its pharmacokinetic profile, and evaluation in relevant disease models. Additionally, researchers may explore its potential in combination therapies or as part of drug conjugates to enhance targeting and efficacy.

In conclusion, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide represents an exciting example of modern medicinal chemistry. Its unique structural features and potential biological activities make it a compound of significant interest to researchers in both academia and industry. As our understanding of its properties and applications continues to grow, this molecule may contribute to the development of novel therapeutic strategies addressing various health challenges.